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Compound of Interest

Compound Name: Nickel dimethylglyoxime

Cat. No.: B1143609 Get Quote

The nickel dimethylglyoxime complex, with the chemical formula Ni(C₄H₇N₂O₂)₂, is a well-

known coordination compound in inorganic and analytical chemistry.[1][2] First reported by L. A.

Chugaev in 1905, this vibrant red solid is celebrated for its role in the highly specific and

sensitive qualitative and gravimetric analysis of nickel(II) ions.[1][3][4] Its distinctive color, low

solubility, and stability are hallmarks of its unique molecular structure.[3]

Chemical Formula and Molecular Structure
The chemical formula of the nickel dimethylglyoxime complex is C₈H₁₄N₄NiO₄.[1][2] The

structure features a central nickel(II) ion in a square planar geometry.[1][5] The nickel ion is

coordinated by two bidentate dimethylglyoximate ligands (dmgH⁻), which are the conjugate

bases of dimethylglyoxime (dmgH₂).[1][3] Each ligand coordinates to the nickel center through

its two nitrogen atoms, forming a stable five-membered chelate ring.[4][5]

A defining characteristic of the complex is the presence of strong intramolecular hydrogen

bonds between the oxygen atoms of the two opposing glyoxime groups.[4][5][6] These O-H···O

hydrogen bonds link the two ligands together, creating a macrocyclic-like structure that

significantly enhances the complex's stability and contributes to its insolubility in water.[1][5][6]

In the solid state, the planar molecules stack on top of one another, leading to weak Ni-Ni

interactions between adjacent molecules.[3][4]
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The following tables summarize key quantitative data for the nickel dimethylglyoxime
complex.

Table 1: General Molecular Properties

Property Value

Chemical Formula C₈H₁₄N₄NiO₄[1][2]

Molar Mass 288.917 g·mol⁻¹[1]

Appearance Bright red solid[1]

Melting Point Sublimes at 250 °C[3][4]

Solubility Insoluble in water; soluble in mineral acids[3][4]

Table 2: Structural Parameters

Parameter Value

Crystal System Orthorhombic[4][7]

Space Group Ibam[4][7]

Coordination Geometry Square Planar[1][5]

Ni–N Bond Length 1.84 - 1.87 Å[6]

Intramolecular O-H···O Distance ~2.44 Å[5][7]

Intermolecular Ni-Ni Distance (solid state) 3.183 - 3.254 Å[4]

Table 3: Spectroscopic Data
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Spectroscopic Technique Key Absorptions/Features

UV-Vis

Strong absorption band at ~470 nm (responsible

for the red color).[6] Other bands observed

between 360 nm and 580 nm.[4]

Infrared (IR)

C=N stretching vibration: ~1573 cm⁻¹.[8] N-O

symmetric stretching vibration: ~1240 cm⁻¹.[8]

O-H stretching (hydrogen-bonded): Lowered

frequency, e.g., ~2174-2240 cm⁻¹.[9]

Table 4: Thermodynamic Properties

Parameter Value (log β₂) Conditions

Overall Stability Constant (β₂) 17.6 ± 0.7 20°C[10]

Overall Stability Constant (β₂) 17.0 ± 0.3 20°C[10]

Experimental Protocols
Synthesis of Nickel Dimethylglyoxime Complex

This protocol describes a typical laboratory procedure for the preparation and isolation of the

nickel dimethylglyoxime complex, often used in gravimetric analysis.

1. Reagents and Materials:

Nickel(II) salt (e.g., Nickel(II) sulfate hexahydrate, NiSO₄·6H₂O or Nickel ammonium sulfate)

[11][12][13]

1% (w/v) solution of dimethylglyoxime (DMG) in ethanol or a 50:50 methanol-isopropanol

solvent[11][12][13]

Ammonia solution (e.g., 1:1 NH₄OH) or other suitable base to achieve a slightly alkaline

medium[11][14]

Distilled water
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Dilute hydrochloric acid (optional, for initial dissolution of the nickel salt)[13]

Beakers, measuring cylinders, glass rod, watch glass

Water bath[13][14]

Filtration apparatus (e.g., sintered glass crucible or Whatman filter paper)[13][14]

Drying oven[13][14]

Desiccator[13]

2. Procedure:

Preparation of Nickel(II) Solution: Dissolve a precisely weighed amount of the nickel(II) salt

(e.g., 0.3-0.6 g) in distilled water in a beaker.[14] Gentle heating to about 50 °C may aid

dissolution.[12] If necessary, add a few drops of dilute hydrochloric acid to obtain a clear

solution.[13]

Precipitation: To the warm nickel(II) solution, add the 1% alcoholic solution of

dimethylglyoxime.[11][13] An excess of the reagent is required to ensure complete

precipitation.[12]

pH Adjustment: Slowly add ammonia solution dropwise while constantly stirring the mixture.

[11][13] Continue adding ammonia until the solution is slightly alkaline and a distinct smell of

ammonia is present.[11][14] A voluminous, scarlet-red precipitate of the nickel
dimethylglyoxime complex will form immediately.[11][14]

Digestion of the Precipitate: Place the beaker on a boiling water bath and heat the mixture

for approximately 30-60 minutes.[13][14] This process, known as digestion, encourages the

formation of larger, more easily filterable crystals and minimizes co-precipitation of

impurities.

Isolation and Washing: Allow the precipitate to cool. Filter the precipitate through a pre-

weighed sintered glass crucible (G-3 or G-4) or suitable filter paper.[13][14] Wash the

precipitate several times with cold distilled water to remove any soluble impurities.[14]
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Drying and Weighing: Dry the crucible containing the precipitate in an oven at 110-120 °C for

at least one hour or until a constant weight is achieved.[13][14] After drying, cool the crucible

in a desiccator to prevent moisture absorption before weighing it accurately.[13] The mass of

the nickel dimethylglyoxime complex can then be determined.

Visualization of the Molecular Structure
The logical relationship and bonding within the nickel dimethylglyoxime complex can be

represented by the following diagram.

Caption: Structure of the square planar Nickel(II) dimethylglyoxime complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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